N-[(1,3-benzothiazol-2-ylamino)carbonothioyl]-2-thiophenecarboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-ylcarbamothioyl)thiophene-2-carboxamide
• InChI: InChI=1S/C13H9N3OS3/c17-11(10-6-3-7-19-10)15-12(18)16-13-14-8-4-1-2-5-9(8)20-13/h1-7H,(H2,14,15,16,17,18)
• InChI Key: IXIHJBRQCPWVRD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=S)NC(=O)C3=CC=CS3
• Molecular Formula: C13H9N3OS3
• Molecular Weight: 319.4 g/mol

Description

N-[(1,3-benzothiazol-2-ylamino)carbonothioyl]-2-thiophenecarboxamide, also known as BTCP, is a compound that has been widely studied for its potential applications in scientific research. This compound is a thienylcarboxamide derivative that has been shown to exhibit interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-[(1,3-benzothiazol-2-ylamino)carbonothioyl]-2-thiophenecarboxamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2) and the activation of the peroxisome proliferator-activated receptor gamma (PPARγ). COX-2 is an enzyme that is involved in the production of prostaglandins, which are involved in inflammation and pain. PPARγ is a nuclear receptor that is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
N-[(1,3-benzothiazol-2-ylamino)carbonothioyl]-2-thiophenecarboxamide has been shown to exhibit several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and to inhibit the growth of cancer cells in vitro. N-[(1,3-benzothiazol-2-ylamino)carbonothioyl]-2-thiophenecarboxamide has also been shown to improve glucose and lipid metabolism in animal models of diabetes and obesity.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(1,3-benzothiazol-2-ylamino)carbonothioyl]-2-thiophenecarboxamide in lab experiments is its high purity and stability. It is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using N-[(1,3-benzothiazol-2-ylamino)carbonothioyl]-2-thiophenecarboxamide is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N-[(1,3-benzothiazol-2-ylamino)carbonothioyl]-2-thiophenecarboxamide. One direction is to further investigate its potential as a therapeutic agent for Alzheimer's disease. Another direction is to explore its potential as a fluorescent probe for the detection of metal ions. Additionally, more research is needed to fully understand its mechanism of action and its potential applications in the treatment of other diseases.

Synthesis Methods

The synthesis of N-[(1,3-benzothiazol-2-ylamino)carbonothioyl]-2-thiophenecarboxamide involves the reaction of 2-aminothiophenol with carbon disulfide to form 2-(benzothiazol-2-ylthio)aniline. This intermediate is then reacted with ethyl chloroformate to form the final product, N-[(1,3-benzothiazol-2-ylamino)carbonothioyl]-2-thiophenecarboxamide. The synthesis of N-[(1,3-benzothiazol-2-ylamino)carbonothioyl]-2-thiophenecarboxamide has been optimized and improved over the years, resulting in higher yields and purity.

Scientific Research Applications

N-[(1,3-benzothiazol-2-ylamino)carbonothioyl]-2-thiophenecarboxamide has been extensively studied for its potential applications in scientific research. It has been shown to have several biological activities, including anti-inflammatory, analgesic, and anti-tumor effects. N-[(1,3-benzothiazol-2-ylamino)carbonothioyl]-2-thiophenecarboxamide has also been studied for its potential use as a fluorescent probe for the detection of metal ions and as a potential therapeutic agent for Alzheimer's disease.